Cas no 30866-52-5 (Benzenepropanamide,2-chloro-a-phenyl-)
30866-52-5 structure
Product Name:Benzenepropanamide,2-chloro-a-phenyl-
CAS No:30866-52-5
MF:C15H14ClNO
MW:259.730762958527
CID:322408
PubChem ID:276493
Update Time:2025-04-19
Benzenepropanamide,2-chloro-a-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanamide,2-chloro-a-phenyl-
- 3-(2-chlorophenyl)-2-phenylpropanamide
- Benzenepropanamide,2-chloro-a-phenyl
- DTXSID70298598
- NSC-124481
- NSC124481
- 30866-52-5
-
- Inchi: 1S/C15H14ClNO/c16-14-9-5-4-8-12(14)10-13(15(17)18)11-6-2-1-3-7-11/h1-9,13H,10H2,(H2,17,18)
- InChI Key: FNXKQLAQUNIYMS-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CC(C(N)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 259.07600
- Monoisotopic Mass: 259.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09000
- LogP: 3.85190
Benzenepropanamide,2-chloro-a-phenyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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